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Compound of Interest

Compound Name: Nickel(II) formate dihydrate

Cat. No.: B1631757

Get Quote

Executive Summary
Nickel(II) formate dihydrate (

) represents a superior alternative to traditional nitrate or chloride precursors for the sol-gel
synthesis of high-purity Nickel Oxide (NiO) nanostructures and supported Nickel catalysts.
Unlike nitrates, which release toxic

gases, or chlorides, which leave corrosive residues that poison catalytic sites, nickel formate
decomposes via a "clean" pathway, releasing only

,

, and transient

.

This guide details two primary workflows:

Modified Pechini (Citrate-Gel) Method: For synthesizing phase-pure, mesoporous NiO

nanoparticles.
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Silica-Supported Sol-Gel Impregnation: For creating high-surface-area hydrogenation

catalysts.

Precursor Chemistry & Selection Logic
Why Nickel(II) Formate?
In sol-gel science, the choice of salt dictates the purity of the final oxide network. Nickel formate

offers unique "Auto-Reduction" and "Low-Temperature Decomposition" properties.

Feature
Nickel Formate (

)

Nickel Nitrate (

)

Nickel Chloride (

)

Decomposition T ~240°C - 300°C ~500°C - 600°C >800°C (Sublimes)

Byproducts (Clean) (Toxic/Corrosive) (Poison/Corrosive)

Reducibility
High (Self-reducing in

inert gas)

Low (Requires

flow)
Very Low

Solubility
Warm Water (High),

Ethanol (Low)
Water/Ethanol (High) Water/Ethanol (High)

Key Technical Insight: The formate ligand (

) acts as an intrinsic reducing agent. Upon thermal decomposition in an inert atmosphere, it
can yield metallic Nickel (Ni) directly without external hydrogen, a phenomenon known as auto-
reduction. In air, it yields stoichiometric NiO at temperatures as low as 300°C, preserving high
surface area.

Protocol A: Modified Pechini (Citrate-Gel) Synthesis
Best for: High-purity NiO Nanoparticles, Battery Anodes, and Gas Sensors.

This method overcomes the low solubility of nickel formate in organic solvents by using an

aqueous chelation step followed by polyesterification.

Reagents
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Nickel(II) Formate Dihydrate (

) [CAS: 15694-70-9][1]

Citric Acid Monohydrate (Chelating Agent)

Ethylene Glycol (Cross-linker)

Deionized Water (Solvent)[2]

Step-by-Step Workflow
1. Precursor Solubilization

Dissolve 0.01 mol of Nickel Formate in 50 mL of warm deionized water (60°C).

Note: Do not use cold water; solubility is kinetically slow. Do not use pure ethanol, as the

salt will precipitate.

Checkpoint: Solution must be a clear, emerald green.

2. Chelation (The "Sol" State)

Add Citric Acid (CA) to the solution.

Molar Ratio: 1:1 (Ni : CA).

Stir at 60°C for 30 minutes. The citrate ligands displace water molecules, forming a stable Ni-

Citrate complex.

3. Polyesterification (The "Gel" State)

Add Ethylene Glycol (EG).

Molar Ratio: 1:4 (CA : EG).

Raise temperature to 90°C under continuous stirring.
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Mechanism:[3][4][5] The hydroxyl groups of EG react with the carboxylic acid groups of the

citrate complex, forming a polyester resin.

Observation: The liquid will become viscous and eventually form a glassy, dark green gel.

4. Resin Charring

Increase heat to 150°C to drive off excess water and promote cross-linking.

The gel will foam and expand (due to

release) forming a porous, brittle "precursor resin."

5. Calcination (Oxide Formation)

Crush the resin into a powder.

Calcine in a muffle furnace.[6]

Ramp: 2°C/min (Slow ramp prevents sintering).

Target: 400°C for 2 hours (Air atmosphere).

Result: Black NiO nanopowder.[7]

Visualizing the Pechini Pathway[6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2025/tc/d5tc01096a
https://www.proquest.com/openview/6c70c0996a88e3eeeaf1c5609f6610bb/1?pq-origsite=gscholar&cbl=41672
https://www.mdpi.com/2073-4344/10/3/331
https://www.researchgate.net/publication/221954098_Synthesis_of_nickel_oxidezirconia_powders_via_a_modified_Pechini_method
https://scholarhub.ui.ac.id/cgi/viewcontent.cgi?article=1140&context=science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ni(HCOO)2 · 2H2O
(Solid Precursor)

Aqueous Ni-Sol
(60°C)

+ Warm Water

Ni-Citrate Complex
(Stable Sol)

+ Citric Acid (1:1)

Polyester Gel
(Viscous Resin)

+ Ethylene Glycol
Heat to 90°C

Charred Precursor
(Organic Skeleton)

Pyrolysis 150°C
(-H2O, -CO2)

Crystalline NiO
(Nanoparticles)

Calcination 400°C
(Air Atmosphere)

Click to download full resolution via product page

Figure 1: The modified Pechini route ensures atomic-level mixing of Nickel ions within a

polymer matrix before oxide formation.
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Protocol B: Silica-Supported Nickel Catalyst
Best for: Industrial Hydrogenation Catalysts.

Direct impregnation of silica with nickel formate allows for the creation of dispersed Ni sites

without the risk of chloride poisoning or nitrate-induced sintering.

Reagents
Tetraethyl Orthosilicate (TEOS) or Commercial Silica Support (

)

Nickel(II) Formate Dihydrate[1][4][8][9][10]

Ammonium Hydroxide (

, 28%)

Ethanol[4]

Step-by-Step Workflow
1. Ammine Complex Formation

Nickel formate has low solubility in the ethanol typically used for TEOS hydrolysis.

Solution: Dissolve Nickel Formate in a minimal amount of concentrated

.

Chemistry: This forms the

complex (deep blue/violet), which is highly soluble in water/alcohol mixtures.

2. Sol Preparation

Mix TEOS with Ethanol (1:4 ratio).

Add the Ni-Ammine solution dropwise.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1631757/docs?utm_src=pdf-body#application-note-sol-gel-pechini-synthesis-strategies-using-nickel-ii-formate-dihydrate
https://en.wikipedia.org/wiki/Nickel_formate
https://www.proquest.com/openview/6c70c0996a88e3eeeaf1c5609f6610bb/1?pq-origsite=gscholar&cbl=41672
https://www.researchgate.net/publication/323968827_Redetermination_of_nickelII_formate_dihydrate
https://www.researchgate.net/publication/267984937_The_Kinetics_of_Thermal_Decomposition_of_Nickel_Formate_Dihydrate_in_Air
http://www.primaryinfo.com/scope/nickel-formate.htm
https://www.proquest.com/openview/6c70c0996a88e3eeeaf1c5609f6610bb/1?pq-origsite=gscholar&cbl=41672
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add water for hydrolysis (Stoichiometry:

:TEOS = 4:1).

3. Gelation & Drying

Allow the sol to age at room temperature until a rigid gel forms (24-48 hours).

Dry at 100°C to remove solvent.[11]

4. Activation (The Critical Divergence)

Option A (Oxide Catalyst): Calcine in Air at 450°C

Yields

.

Option B (Metallic Catalyst): Heat in

(Inert) at 350°C-400°C.

Mechanism:[3][4][5] The formate anion decomposes to

and

, reducing the

to metallic

in situ. This avoids the need for a dangerous external Hydrogen reduction step.

Characterization & Validation
To ensure the protocol's success, the following validation steps are mandatory:

A. Thermal Analysis (TGA/DSC)
You must verify the decomposition profile.[5]

Stage 1 (100°C - 150°C): Loss of 2 moles of water (Dehydration). Mass loss ~19%.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://chalcogen.ro/59_JasimBE.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/tc/d5tc01096a
https://www.proquest.com/openview/6c70c0996a88e3eeeaf1c5609f6610bb/1?pq-origsite=gscholar&cbl=41672
https://www.mdpi.com/2073-4344/10/3/331
https://www.mdpi.com/2073-4344/10/3/331
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stage 2 (200°C - 260°C): Decomposition of anhydrous formate.

Reaction:

.

Note: If air is present, the Ni immediately oxidizes to NiO.

B. X-Ray Diffraction (XRD)[7][11][12][13][14]
Precursor: Monoclinic crystal structure.[1]

Product (NiO): Cubic structure (Bunsenite). Look for peaks at

.

Product (Ni Metal): If reduced, peaks at

.

Thermal Decomposition Pathway Diagram

Atmosphere Dependent Endpoint
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Figure 2: The thermal fate of Nickel Formate is dictated by the calcination atmosphere, offering

a switchable synthesis route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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